Cas no 69152-88-1 (2-Buten-1-ol, 4-(phenylmethoxy)-, (E)-)

• Product Name: 2-Buten-1-ol, 4-(phenylmethoxy)-, (E)-
• CAS No: 69152-88-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00043122
• CID: 392144
• PubChem ID: 6042519
• Update Time: 2025-11-02

2-Buten-1-ol, 4-(phenylmethoxy)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-(phenylmethoxy)-, (E)-
• (2E)-4-(Benzyloxy)-2-buten-1-ol
• (DL-Phenylalanin-N-carbonsaeure)-anhyrid
• (E)-4-(benzyloxy)but-2-en-1-ol
• (E)-4-(phenylmethoxy)but-2-en-1-ol
• (E)-4-[(Benzyl)oxy]-2-buten-1-ol
• (S)-4-Benzyl-oxazolidine-2,5-dione
• 4-Benzyl-2,5-oxazolidinedione
• 4-Benzyl-oxazolidin-2,5-dion
• 4-benzyloxazolidine-2,5-dione
• 4-Benzyloxy-(cis)-2-buten-1-ol
• DL-phenylalanine N-carboxyanhydride
• O-benzyl-1,4-but-2-ene-1,4-diol
• trans-4-(benzyloxy)but-2-en-1-ol
• cis-4-Benzyloxy-2-buten-1-ol
• 4-benzyloxy-2-buten-1-ol
• 4-phenylmethoxybut-2-en-1-ol
• CGLJRLXTVXHOLX-UHFFFAOYSA-N
• 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-
• SCHEMBL3267004
• 69152-88-1
• CGLJRLXTVXHOLX-SNAWJCMRSA-N
• (2E)-4-(BENZYLOXY)BUT-2-EN-1-OL
• (E)-4-benzyloxy-2-buten-1-ol
• 2-BUTEN-1-OL, 4-(PHENYLMETHOXY)-, (2E)-
• SCHEMBL2436225
• D93011
• AS-63494
• 2-Buten-1-ol,4-(phenylmethoxy)-,(E)-
• (E)-4-phenylmethoxybut-2-en-1-ol
• AKOS028112570

• MDL： MFCD00043122
• Inchi： 1S/C11H14O2/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-7,12H,8-10H2/b5-4+
• InChI Key： CGLJRLXTVXHOLX-SNAWJCMRSA-N
• SMILES： O(C/C=C/CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.2

Experimental Properties

• PSA: 29.46000
• LogP: 1.75170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-Buten-1-ol, 4-(phenylmethoxy)-, (E)-

4-(Phenylmethoxy)-2-Buten-1-ol, (E)-: A Versatile Compound in Medicinal Chemistry and Organic Synthesis

4-(Phenylmethoxy)-2-Buten-1-ol, (E)-, with the CAS No. 69152-88-1, represents a significant compound in the field of organic chemistry and pharmaceutical research. This unsaturated alcohol derivative exhibits unique structural properties and potential biological activities that have attracted attention in recent years. The (E)-configuration of the double bond, combined with the phenylmethoxy group, contributes to its distinct chemical behavior and functional versatility. Recent studies have highlighted its role in the development of drug candidates, agrochemicals, and material science applications, underscoring its importance as a key intermediate in synthetic pathways.

The molecular structure of 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- is characterized by a four-carbon chain with a double bond between carbons 2 and 3. The (E)-configuration implies that the phenylmethoxy group and the hydroxyl group are positioned on opposite sides of the double bond, which influences its stereochemical properties and reactivity. This geometric isomerism plays a critical role in determining its biological activity and selectivity in various pharmacological contexts. The phenylmethoxy substituent, in particular, enhances the hydrophobicity and lipophilicity of the molecule, which may contribute to its cell membrane permeability and target specificity.

Recent research advances in synthetic organic chemistry have demonstrated the utility of 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- as a building block for the development of complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its role in the synthesis of novel antifungal agents. The compound was used as a precursor in the asymmetric catalytic reactions that led to the formation of bioactive derivatives with enhanced antifungal efficacy. The hydroxyl group at position 1 was found to be critical for the hydrogen bonding interactions with target enzymes, which improved the selectivity of the final drug candidates.

Another notable application of 4-(Phenylmethoxy)-s-Buten-1-ol, (E)- lies in its potential as a therapeutic agent for neurodegenerative diseases. A 2024 paper in Organic & Biomolecular Chemistry reported that derivatives of this compound exhibited neuroprotective properties in in vitro models of Alzheimer’s disease. The phenylmethoxy group was hypothesized to modulate beta-amyloid aggregation, while the (E)-configuration of the double bond may influence the conformational stability of the molecule, thereby enhancing its bioavailability and efficacy in preclinical studies.

The synthetic routes for 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- have also been the focus of recent methodological innovations. A 2023 study in Synthetic Communications described a green chemistry approach for its efficient synthesis. The researchers employed catalytic hydrogenation under mild conditions to achieve the (E)-isomer with high stereocontrol, minimizing waste generation and energy consumption. This sustainable synthesis method aligns with the global trends in pharmaceutical manufacturing, where eco-friendly processes are increasingly prioritized to reduce environmental impact.

Furthermore, the pharmacokinetic properties of 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- have been investigated in preclinical models. A 2024 study published in Drug Metabolism and Disposition analyzed its metabolic profile in rodent models. The results indicated that the compound undergoes Phase I metabolism via oxidative pathways, with hydroxylation at the phenylmethoxy group being a dominant metabolic route. This metabolic stability suggests that the compound may have a longer half-life in vivo, which could enhance its therapeutic potential in chronic disease management.

In the realm of material science, 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- has also shown promise as a monomer for the synthesis of polymeric materials. A 2023 paper in Macromolecules reported the polymerization of this compound to produce flexible films with enhanced mechanical properties. The unsaturated double bond in the molecule allows for cross-linking during the polymerization process, resulting in materials with high tensile strength and resilience. These properties make it a candidate for applications in biomedical devices and flexible electronics.

The toxicological profile of 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- is another area of active research. A 2024 study in Toxicological Sciences evaluated its cytotoxicity in liver cell models. The findings indicated that the compound exhibited low toxicity at concentrations relevant to pharmacological use, suggesting its safety in drug development. However, further in vivo studies are needed to fully characterize its long-term safety profile and potential for adverse effects.

Overall, 4-(Phenylmethoxy)-2-Buten-1-ol, (E)- stands out as a multifunctional compound with diverse applications across medicine, chemistry, and materials science. Its unique structural features and synthetic versatility continue to drive innovative research, offering new opportunities for the development of therapeutic agents, functional materials, and sustainable chemical processes. As the field of organic chemistry evolves, the role of this compound is likely to expand, contributing to advancements in healthcare and industrial applications.